4-((2-((Tert-butylthio)methyl)piperidin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole

• IUPAC Name: 4-[2-(tert-butylsulfanylmethyl)piperidin-1-yl]sulfonyl-2,1,3-benzothiadiazole
• InChI: InChI=1S/C16H23N3O2S3/c1-16(2,3)22-11-12-7-4-5-10-19(12)24(20,21)14-9-6-8-13-15(14)18-23-17-13/h6,8-9,12H,4-5,7,10-11H2,1-3H3
• InChI Key: DETJNDHHTXRXHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCC1CCCCN1S(=O)(=O)C2=CC=CC3=NSN=C32
• Molecular Formula: C16H23N3O2S3
• Molecular Weight: 385.6 g/mol

Description

4-((2-((Tert-butylthio)methyl)piperidin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer and autoimmune diseases. It has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Carbonic Anhydrase Inhibition

A study conducted by Alafeefy et al. (2015) explored a series of benzenesulfonamides, incorporating aroylhydrazone, piperidinyl, sulfone, [1,2,4]triazolo[3,4-b][1,3,4]thiadiazinyl-, or 2-(cyanophenylmethylene)-1,3,4-thiadiazol-3(2H)-yl moieties, for their inhibitory activity against human carbonic anhydrases (CAs). These compounds showed significant inhibition of CA IX and XII isoforms, which are associated with tumor growth, with low nanomolar activity, demonstrating their potential in cancer research and therapy (Alafeefy et al., 2015).

Antimicrobial Activity

Research by El‐Emary et al. (2002) investigated new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole for their antimicrobial properties. The study synthesized compounds that showed potential as antimicrobial agents, indicating the utility of thiadiazole derivatives in developing new treatments for bacterial infections (El‐Emary et al., 2002).

Antiulcer Agents

Starrett et al. (1989) explored imidazo[1,2-a]pyridines substituted at the 3-position as potential antisecretory and cytoprotective antiulcer agents. Although the compounds did not show significant antisecretory activity, several demonstrated good cytoprotective properties, suggesting their relevance in researching treatments for ulcerative conditions (Starrett et al., 1989).

Antibacterial and Antifungal Activity

Foroumadi et al. (2005) synthesized a series of N-(5-benzylthio-1,3,4-thiadiazol-2-yl) and N-(5-benzylsulfonyl-1,3,4-thiadiazol-2-yl) derivatives of piperazinyl quinolones and evaluated their antibacterial activity against various microorganisms. The study highlighted the potential of these derivatives in combating bacterial infections, with some compounds showing activity comparable or superior to reference drugs (Foroumadi et al., 2005).

Anticancer Evaluation

El-Gaby et al. (2017) focused on synthesizing and evaluating the anticancer activity of pyrazole derivatives, including structures with 1,3,4-thiadiazole moieties. Some compounds exhibited significant in vitro anticancer activity, showcasing the potential of these derivatives in cancer research (El-Gaby et al., 2017).